Cas no 1585-99-5 (Benzoic acid, 2-(phenylmethyl)-, ethyl ester)

• Product Name: Benzoic acid, 2-(phenylmethyl)-, ethyl ester
• CAS No: 1585-99-5
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 1337158
• PubChem ID: 13236168
• Update Time: 2025-09-27

Benzoic acid, 2-(phenylmethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(phenylmethyl)-, ethyl ester
• 2-Benzyl-benzoic acid ethyl ester
• SCHEMBL3642333
• Ethyl 2-(phenylmethyl)benzoate
• CNDHIVGCYQWWAD-UHFFFAOYSA-N
• MFCD12025183
• 1585-99-5
• ETHYL 2-BENZYLBENZOATE
• starbld0013663

• Inchi： 1S/C16H16O2/c1-2-18-16(17)15-11-7-6-10-14(15)12-13-8-4-3-5-9-13/h3-11H,2,12H2,1H3
• InChI Key： CNDHIVGCYQWWAD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=CC=1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 240.11508
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes